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Compound of Interest

Compound Name:
2-chloro-N-methoxy-N-

methylpropanamide

CAS No.: 952579-60-1

Cat. No.: B1486459

Get Quote

Strategic Reagent Profile: 2-Chloro-N-methoxy-
N-methylpropanamide
Optimizing -Chloro Ketone Synthesis via Weinreb
Amides
Executive Summary & Chemical Identity
2-chloro-N-methoxy-N-methylpropanamide (CAS: 952579-60-1) is a specialized Weinreb

amide derivative used primarily as a scaffold for synthesizing

-chloro ketones—critical intermediates in the manufacturing of thiazole, imidazole, and furan-
based pharmacophores.[1][2][3]

Unlike standard acylating agents (acid chlorides or esters), this reagent allows for the

chemoselective mono-addition of organometallic nucleophiles, preventing the formation of

tertiary alcohol byproducts.
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Property Specification

IUPAC Name 2-chloro-N-methoxy-N-methylpropanamide

Formula

Molecular Weight 151.59 g/mol

Physical State Colorless to pale yellow oil (typically)

Solubility
Soluble in DCM, THF, EtOAc; sparingly soluble

in water

Key Function
Controlled synthesis of

-chloro ethyl ketones

Elemental Analysis & Quality Benchmarking
For high-precision synthesis (e.g., GMP intermediates), Elemental Analysis (CHN/Cl) is the

primary validation tool to ensure reagent stoichiometry. Deviations in these values often

indicate specific degradation pathways (hydrolysis) or solvent entrapment that can sabotage

downstream Grignard reactions.

Theoretical vs. Acceptance Specifications
The following table outlines the strict elemental composition required for high-purity

applications (>98%).
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Element Theoretical Mass %
Typical Acceptance
Range (+/- 0.4%)

Diagnostic
Interpretation of
Deviation

Carbon (C) 39.62% 39.22% – 40.02%

High: Residual

organic solvent

(DCM/THF). Low:

Inorganic salt

contamination (if

prepared via

Schotten-Baumann).

Hydrogen (H) 6.65% 6.25% – 7.05%
High: Moisture

(Hygroscopic nature).

Nitrogen (N) 9.24% 8.84% – 9.64%

Low: Hydrolysis to 2-

chloropropanoic acid

(loss of amine

moiety).

Chlorine (Cl) 23.41% 23.00% – 23.80%
Low: Hydrolysis or

dechlorination.

Expert Insight: A common quality failure in this reagent is a low Nitrogen/high Chlorine ratio.

This suggests partial hydrolysis where the volatile N,O-dimethylhydroxylamine has evaporated,

leaving behind 2-chloropropanoic acid or its chloride salt. This impurity will quench

organometallic reagents immediately.

Comparative Performance Guide
Why choose 2-chloro-N-methoxy-N-methylpropanamide over alternative synthetic routes?
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Scenario: Synthesis of

-Chloro Ethyl Ketones (R-CO-CH(Cl)-CH3)

Methodology
Reagent
System

Selectivity
(Mono vs. Di-
addition)

Yield
Critical
Drawback

Weinreb Route

(Recommended)

CMMP +

Grignard (R-

MgX)

High (>95:5) 85-95%

Requires

preparation of

Weinreb amide

step.

Acid Chloride

Route

2-

Chloropropanoyl

chloride + R-

MgX

Low (Mixture) 30-50%

Over-addition:

Forms tertiary

alcohols rapidly.

Direct

Halogenation

Propiophenone +

/NCS
Variable 60-75%

Regio-

scrambling:

Chlorination can

occur on the

aromatic ring or

wrong alkyl

position.

Nitrile Route

2-

Chloropropanenit

rile + R-MgX

Moderate 50-70%

Harsh

Hydrolysis: Imine

intermediate

requires acidic

workup that may

racemize the

-chloro center.

Mechanism of Action (The "Weinreb Stability")
The superiority of CMMP lies in the formation of a stable 5-membered chelated intermediate

upon nucleophilic attack. This intermediate resists collapse until acidic quench, effectively

"protecting" the ketone from a second nucleophilic attack.
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Figure 1: The chelation mechanism prevents over-addition, ensuring high fidelity synthesis of

ketones.

Validated Experimental Protocols
A. Synthesis of 2-chloro-N-methoxy-N-methylpropanamide
For in-house preparation to ensure fresh reagent.

Reagents:

2-Chloropropanoyl chloride (1.0 equiv)

N,O-Dimethylhydroxylamine HCl (1.1 equiv)

Potassium Carbonate (

) (2.5 equiv)

Solvent: DCM/Water (1:1 biphasic mixture)

Procedure:

Dissolution: Dissolve N,O-dimethylhydroxylamine HCl in water (

).

Base Addition: Add
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slowly at

.

Acylation: Add 2-chloropropanoyl chloride in DCM dropwise over 30 mins at

.

Reaction: Stir vigorously at room temperature for 3 hours.

Workup: Separate phases. Extract aqueous layer with DCM (

). Wash combined organics with

(to remove unreacted amine) and Brine.

Drying: Dry over

and concentrate in vacuo.

Validation: Perform EA. Expected C: ~39.6%. If C < 39.0%, check for inorganic salts.

B. Application: Synthesis of 2-Chloro-1-phenylpropan-1-one
Demonstrating the utility of the reagent.

Procedure:

Setup: Flame-dry a flask under Argon. Dissolve CMMP (1.0 equiv) in anhydrous THF.

Cooling: Cool to

(or

for very sensitive substrates).

Addition: Add Phenylmagnesium Bromide (1.2 equiv) dropwise.

Note: No exotherm should be observed after the initial addition due to stable chelate

formation.
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Quench: Pour reaction mixture into cold

. Stir for 15 mins to hydrolyze the N-methoxy-N-methyl group.

Isolation: Extract with EtOAc. Purify via silica gel chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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n-methoxy-n-methylpropanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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